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Compound of Interest

Compound Name: 1,3,5-Undecatriene

Cat. No.: B019402 Get Quote

An Overview of a Potent Volatile Organic Compound in Flavor, Fragrance, and Beyond

Introduction
1,3,5-Undecatriene is a volatile organic compound (VOC) recognized for its potent and

characteristic "green" aroma. This linear C11 hydrocarbon, with its three conjugated double

bonds, exists as several stereoisomers, each contributing uniquely to its overall sensory profile.

[1] While it is a minor component in many natural sources, its low odor threshold makes it a

significant contributor to the scent of various fruits, vegetables, and essential oils.[2] This

technical guide provides a comprehensive overview of 1,3,5-undecatriene, focusing on its

physicochemical properties, biosynthesis, biological activities, and relevant experimental

protocols for its synthesis, extraction, and analysis. This document is intended for researchers

in the fields of natural products, flavor and fragrance chemistry, and drug development.

Physicochemical and Organoleptic Properties
1,3,5-Undecatriene is a colorless to pale yellow liquid with a powerful, diffusive, and green

aroma, often with nuances of pineapple, galbanum, and fresh-cut grass.[3] Its isomers,

particularly (3E,5Z)-1,3,5-undecatriene, are key contributors to the characteristic scent of

galbanum oil.[2] The physicochemical properties of 1,3,5-undecatriene are summarized in the

table below.
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Property Value References

Molecular Formula C₁₁H₁₈ [1][3]

Molecular Weight 150.26 g/mol [1][3]

Appearance Colorless to pale yellow liquid [3]

Odor
Green, fruity, pineapple,

galbanum-like
[3][4]

Density 0.788 - 0.796 g/cm³ [1][3]

Boiling Point ~180 °C (approx.) [1]

Refractive Index 1.510 - 1.518 [3]

Solubility
Slightly soluble in water;

soluble in fats and ethanol
[3]

Natural Occurrence and Biosynthesis
1,3,5-Undecatriene is found in a variety of natural sources, including pineapple, apple, pear,

celery, and parsley.[2] It is a key aroma compound in galbanum oil, derived from the resin of

Ferula species.[2]

The biosynthesis of 1,3,5-undecatriene is believed to occur via the lipoxygenase (LOX)

pathway, which involves the oxidative cleavage of polyunsaturated fatty acids. This is in

contrast to many other volatile hydrocarbons that are derived from the terpenoid pathway. The

proposed biosynthetic pathway begins with the release of polyunsaturated fatty acids, such as

linolenic acid, from cell membranes. These fatty acids are then oxygenated by lipoxygenase

enzymes to form hydroperoxides. Subsequently, hydroperoxide lyase (HPL) cleaves the

hydroperoxides to produce shorter-chain volatile compounds. The formation of a C11

compound like 1,3,5-undecatriene likely involves the cleavage of a C18 or C20

polyunsaturated fatty acid precursor.
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Polyunsaturated Fatty Acid (e.g., Linolenic Acid) Lipoxygenase (LOX) Fatty Acid Hydroperoxide Hydroperoxide Lyase (HPL)

1,3,5-Undecatriene

Other Volatiles

1,3,5-Undecatriene Olfactory Receptor (GPCR) G-protein (Gαolf) Adenylyl Cyclase cAMP Cyclic Nucleotide-Gated Ion Channel Neuron Depolarization Signal to Brain

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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